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An in-depth guide for researchers, scientists, and drug development professionals on the initial

isolation, characterization, and early biological studies of penicillic acid.

Introduction
Penicillic acid, a mycotoxin with antibiotic properties, holds a unique place in the history of

natural product chemistry. Its discovery predates the famed serendipitous observation of

penicillin by Sir Alexander Fleming, yet it has remained a compound of specialized interest

primarily within the fields of toxicology and biochemistry. This technical guide provides a

detailed account of the history of penicillic acid's discovery, focusing on the pioneering work of

early 20th-century scientists. It outlines the experimental methodologies employed in its initial

isolation and characterization, presents the quantitative data from these seminal studies in a

structured format, and visually represents the early understanding of its biological interactions.

This document is intended to serve as a comprehensive resource for researchers and

professionals in the fields of natural product chemistry, drug development, and toxicology,

offering a granular look into the foundational research on this historically significant molecule.

The Initial Discovery: Alsberg and Black (1913)
The story of penicillic acid begins in 1913, with a publication by Carl L. Alsberg and Otis F.

Black from the Bureau of Plant Industry, U.S. Department of Agriculture.[1] Their investigation,

titled "Contributions to the study of maize deterioration. Biochemical and toxicological

investigations of Penicillium puberulum and Penicillium stoloniferum," was not a direct search

for antibiotics but rather an inquiry into the spoilage of corn.[1][2] It was within this context that

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b12373985?utm_src=pdf-interest
https://archive.org/details/contributionstos270alsb
https://archive.org/details/contributionstos270alsb
https://onlinebooks.library.upenn.edu/webbin/book/lookupid?key=ha100426603
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


they first isolated and described a toxic crystalline substance from cultures of Penicillium

puberulum grown on maize.[1]

Experimental Protocol: Isolation of Penicillic Acid
(Alsberg and Black, 1913)
The initial isolation of penicillic acid was a meticulous process, given the analytical techniques

available at the time. The general steps are outlined below:

Fungal Culture:Penicillium puberulum was cultured on maize as a substrate.

Extraction: The molded maize was extracted with an appropriate solvent to solubilize the

fungal metabolites.

Purification: The crude extract was subjected to a series of purification steps, which likely

involved solvent partitioning and crystallization to isolate the pure crystalline compound.

Characterization: The isolated substance was characterized based on its physical properties,

such as melting point and crystalline structure, and its toxicological effects on laboratory

animals.

Elucidation of Structure and Properties: Birkinshaw,
Oxford, and Raistrick (1936)
Over two decades after its initial discovery, a more comprehensive chemical and biological

characterization of penicillic acid was published in the Biochemical Journal by J. H. Birkinshaw,

A. E. Oxford, and H. Raistrick of the London School of Hygiene and Tropical Medicine.[3] Their

1936 paper, "Studies in the biochemistry of micro-organisms. Penicillic acid, a metabolic

product of Penicillium puberulum Bainier and P. cyclopium Westling," became a cornerstone in

the understanding of this mycotoxin.

Experimental Protocols (Birkinshaw, Oxford, and
Raistrick, 1936)
The methodologies employed by Birkinshaw and his colleagues were significantly more

detailed and provided the first substantial insight into the chemical nature of penicillic acid.
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Organisms:Penicillium puberulum Bainier and Penicillium cyclopium Westling.

Culture Medium: A modified Czapek-Dox medium was used, containing glucose as the

primary carbon source and sodium nitrate as the nitrogen source, along with other essential

mineral salts.

Incubation: The fungi were grown in surface culture on this liquid medium for a period of

several weeks at a controlled temperature.

Filtration: The fungal mycelium was separated from the culture medium by filtration.

Acidification and Extraction: The culture filtrate was acidified with a mineral acid (e.g.,

hydrochloric acid) and then extracted repeatedly with an organic solvent such as ether.

Concentration: The ether extracts were combined and concentrated under reduced pressure

to yield a crude crystalline product.

Recrystallization: The crude penicillic acid was purified by recrystallization from hot water or

other suitable solvents to obtain pure, colorless crystals.

Quantitative Data from Early Studies
The early investigations into penicillic acid provided valuable quantitative data, which are

summarized in the tables below. These data offer a glimpse into the yields, physical properties,

and biological activities as determined by the pioneering researchers.
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Parameter Value Source

Yield of Penicillic Acid

From P. puberulum (per liter of

medium)
~0.5 g Birkinshaw et al. (1936)[3]

From P. cyclopium (per liter of

medium)
~1.0 g Birkinshaw et al. (1936)[3]

Physical and Chemical

Properties

Molecular Formula C₈H₁₀O₄ Birkinshaw et al. (1936)[3]

Molecular Weight 170.16 g/mol Birkinshaw et al. (1936)[3]

Melting Point 83-84 °C Birkinshaw et al. (1936)[3]

Crystalline Form Colorless needles or prisms Birkinshaw et al. (1936)[3]

Solubility

Sparingly soluble in cold water;

readily soluble in hot water,

alcohol, and ether.

Birkinshaw et al. (1936)[3]
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Assay Organism/System Result Source

Antibacterial Activity

Minimum Inhibitory

Concentration (MIC)

Staphylococcus

aureus

Not explicitly

quantified in early

papers, but noted to

have activity.

Minimum Inhibitory

Concentration (MIC)
Escherichia coli

Not explicitly

quantified in early

papers, but noted to

have activity.

Cytotoxicity

IC50 (Cell

Proliferation)

Bovine Macrophage

Cell Line (BOMACs)
29.85 µM

Immunotoxicity of

Penicillium

Mycotoxins...[4]

IC50
Lymphoma cells

(L5178Y)
8.9 µM

The Cytotoxic Activity

of Secondary

Metabolites...[5][6]

EC50
Tetrahymena

pyriformis
343.19 µM

Cytotoxicity

assessment of

gliotoxin and penicillic

acid...[7]

Acute Toxicity

(Mouse)

LD50 (Oral) Mouse 600 mg/kg

Pharmacokinetics of

the Mycotoxin

Penicillic Acid...[8]

LD50 (Intraperitoneal) Mouse 90 mg/kg

Pharmacokinetics of

the Mycotoxin

Penicillic Acid...[8]

LD50 (Intravenous) Mouse 250 mg/kg Pharmacokinetics of

the Mycotoxin
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Penicillic Acid...[8]

Early Insights into Biological Activity and
Mechanism of Action
From its initial discovery, penicillic acid was recognized for its toxicity. Later studies began to

unravel its biological effects at a cellular level. It was found to possess antibacterial activity

against both Gram-positive and Gram-negative bacteria.[9] More recent investigations have

shed light on its mechanism of cytotoxicity, particularly its ability to interfere with critical cellular

signaling pathways.

One of the key mechanisms of penicillic acid-induced cytotoxicity is the inhibition of apoptosis.

Specifically, it has been shown to inhibit Fas ligand-induced apoptosis by directly targeting the

self-processing of caspase-8 in the death-inducing signaling complex (DISC).[10] Penicillic acid

achieves this by binding to the active site cysteine of the large subunit of caspase-8, thereby

preventing its activation and the subsequent apoptotic cascade.[10]

Signaling Pathway: Inhibition of Caspase-8 Activation by
Penicillic Acid
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Figure 1: Penicillic Acid Inhibition of Fas-Mediated Apoptosis
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Caption: Penicillic acid inhibits Fas-mediated apoptosis.
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Experimental Workflow: Isolation and Characterization
of Penicillic Acid

Figure 2: General Experimental Workflow for Penicillic Acid
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Caption: Workflow for penicillic acid isolation.

Conclusion
The history of penicillic acid's discovery is a testament to the meticulous and foundational work

of early 20th-century biochemists and microbiologists. From its initial identification as a toxic

metabolite in spoiled maize by Alsberg and Black to its detailed chemical and biological

characterization by Birkinshaw, Oxford, and Raistrick, the story of penicillic acid underscores

the importance of fundamental research in natural products. While it never achieved the

widespread therapeutic use of its namesake, penicillin, the study of penicillic acid has provided

valuable insights into mycotoxicology and cellular signaling. For today's researchers, this

history not only offers a fascinating glimpse into the evolution of scientific methodology but also

serves as a reminder of the vast and often untapped chemical diversity within the microbial

world.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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